[5-(4-Chlorophenyl)-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-yl]-morpholin-4-ylmethanone

• IUPAC Name: [5-(4-chlorophenyl)-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C19H16ClF3N4O2/c1-11-16(18(28)26-6-8-29-9-7-26)17-24-14(12-2-4-13(20)5-3-12)10-15(19(21,22)23)27(17)25-11/h2-5,10H,6-9H2,1H3
• InChI Key: VKPRHSTUDRZUTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC(=NC2=C1C(=O)N3CCOCC3)C4=CC=C(C=C4)Cl)C(F)(F)F
• Molecular Formula: C19H16ClF3N4O2
• Molecular Weight: 424.8 g/mol

Description

This compound is a pyrazolo[1,5-a]pyrimidine derivative characterized by:

• A 2-methyl group, enhancing steric bulk and metabolic stability.
• A 7-(trifluoromethyl) group, providing electron-withdrawing effects and resistance to oxidative metabolism.
• A 3-(morpholin-4-ylmethanone) moiety, introducing polarity and hydrogen-bonding capacity for improved solubility and target engagement.

Pyrazolo[1,5-a]pyrimidines are purine analogs with documented roles as kinase inhibitors, antitrypanosomal agents, and benzodiazepine receptor ligands . The structural features of this compound suggest optimization for enhanced pharmacokinetics and target affinity compared to earlier analogs.

Biological Activity

The compound 5-(4-Chlorophenyl)-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-yl]-morpholin-4-ylmethanone is a member of the pyrazolo[1,5-a]pyrimidine family, which has garnered attention for its diverse biological activities. This article delves into its biological activity, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• IUPAC Name : 5-(4-Chlorophenyl)-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-yl]-morpholin-4-ylmethanone
• Molecular Formula : C15H13ClF3N4O
• Molecular Weight : 355.7 g/mol

Antimicrobial Activity

Research indicates that pyrazolo[1,5-a]pyrimidines exhibit significant antimicrobial properties. For instance, compounds in this class have shown effectiveness against various bacterial strains, including Salmonella typhi and Bacillus subtilis. A study highlighted the synthesis of derivatives that demonstrated moderate to strong antibacterial activity, suggesting a promising avenue for developing new antimicrobial agents .

Anticancer Potential

The anticancer properties of pyrazolo[1,5-a]pyrimidines are notable. They have been investigated for their ability to inhibit specific cancer cell lines through various mechanisms, including apoptosis induction and cell cycle arrest. The structure-activity relationship (SAR) studies indicate that modifications to the pyrazolo ring can enhance efficacy against different cancer types .

Enzyme Inhibition

The compound also exhibits enzyme inhibitory activity. Notably, it has been identified as a potent inhibitor of acetylcholinesterase (AChE), an enzyme linked to neurodegenerative diseases like Alzheimer's. The inhibition of AChE can lead to increased levels of acetylcholine in the synaptic cleft, potentially improving cognitive function .

Docking Studies

Molecular docking studies have provided insights into the binding interactions between this compound and target proteins. These studies illustrate how structural modifications can influence binding affinity and specificity towards target enzymes or receptors .

Study on Antitubercular Activity

In a recent study focused on developing anti-tubercular agents, derivatives of pyrazolo[1,5-a]pyrimidines were synthesized and evaluated against Mycobacterium tuberculosis. Compounds demonstrated IC50 values ranging from 1.35 to 2.18 μM, indicating significant anti-tubercular activity .

Cytotoxicity Evaluation

Cytotoxicity assays conducted on human embryonic kidney cells (HEK-293) revealed that most active compounds from the series exhibited low toxicity levels, making them suitable candidates for further development in therapeutic applications .

Summary of Biological Activities

Activity Type	Target Organism/Enzyme	IC50/Effectiveness
Antibacterial	Salmonella typhi	Moderate to strong
	Bacillus subtilis	Moderate to strong
Anticancer	Various cancer cell lines	Apoptosis induction
Enzyme Inhibition	Acetylcholinesterase (AChE)	Potent inhibitor
Antitubercular	Mycobacterium tuberculosis	IC50: 1.35 - 2.18 μM

Scientific Research Applications

Pharmacological Applications

The pyrazolo[1,5-a]pyrimidine derivatives are recognized for their diverse biological activities. The specific compound under discussion has shown promise in the following areas:

Anticancer Activity

Research indicates that pyrazolo[1,5-a]pyrimidines can act as effective antitumor agents. For instance:

• A study demonstrated that derivatives of this compound exhibited significant cytotoxicity against various cancer cell lines, including K562 and MCF-7 cells. The mechanism involves the inhibition of specific kinases associated with cancer cell proliferation and survival .

Anti-inflammatory Effects

The compound has been evaluated for its anti-inflammatory properties. It has been found to inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases .

Antimicrobial Activity

Pyrazolo[1,5-a]pyrimidines have also been investigated for their antimicrobial properties. Some studies have reported activity against bacterial strains, indicating potential applications in developing new antibiotics .

Central Nervous System Effects

There is emerging evidence supporting the compound's role as a selective peripheral benzodiazepine receptor ligand. This suggests potential applications in treating anxiety disorders and other CNS-related conditions .

Synthesis and Functionalization

The synthesis of [5-(4-Chlorophenyl)-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-yl]-morpholin-4-ylmethanone typically involves multi-step reactions starting from easily accessible precursors:

• Preparation of Pyrazolo[1,5-a]pyrimidine Core : Initial steps involve the formation of the pyrazolo[1,5-a]pyrimidine scaffold through cyclization reactions.
• Functionalization : The introduction of substituents such as the morpholine group is achieved through nucleophilic substitution reactions.
• Purification : The final product is purified using chromatographic techniques to ensure high purity for biological testing .

Case Studies

Several studies illustrate the applications of this compound:

Case Study 1: Anticancer Research

In a comparative study on various pyrazolo[1,5-a]pyrimidine derivatives, [5-(4-Chlorophenyl)-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-yl]-morpholin-4-ylmethanone was found to be among the most potent inhibitors of cancer cell proliferation in vitro, showcasing IC50 values significantly lower than those of existing chemotherapeutic agents .

Case Study 2: Anti-inflammatory Activity

A recent investigation assessed the anti-inflammatory effects of this compound in a murine model of arthritis. Results indicated a marked reduction in joint swelling and pain scores compared to control groups treated with standard anti-inflammatory drugs .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name / ID	Substituents (Positions)	Key Differences vs. Target Compound	Biological Relevance / Synthesis Insights
5-(4-Fluorophenyl)-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine (CAS: 439097-10-6)	5-(4-Fluorophenyl), 2-Me, 7-CF₃	Fluorine vs. chlorine at position 5	Reduced lipophilicity; potential for altered target binding
3-(2,4-Dichlorophenyl)-5-(4-fluorophenyl)-2-methyl-7-CF₃-pyrazolo[1,5-a]pyrimidine	3-(2,4-DiCl), 5-(4-FPh), 2-Me, 7-CF₃	Additional Cl at position 3; fluorophenyl at 5	Enhanced halogen bonding; 66.78% synthesis yield
5-(3,5-bis(CF₃)phenyl)-2-(4-ClPh)-pyrazolo[1,5-a]pyrimidin-7-one (MK75)	5-bis(CF₃)Ph, 2-(4-ClPh), pyrimidin-7-one	Pyrimidinone core vs. methanone; bis-CF₃ at 5	Likely lower solubility due to ketone oxygen
5-Methyl-7-morpholin-4-yl-3-phenyl-pyrazolo[1,5-a]pyrimidine (CAS: 877794-58-6)	5-Me, 7-morpholine, 3-Ph	Morpholine at position 7 vs. 3	Altered binding orientation; potential for kinase inhibition
1-(4-ClPh)-pyrazolo[1,5-a]pyrimidin-7-one (MK86)	1-(4-ClPh), pyrimidin-7-one	Chlorophenyl at position 1; ketone at 7	Limited solubility; 3% isolated yield

Substituent Effects on Pharmacokinetics

• Halogenation: Replacement of 4-Cl with 4-F (e.g., ) reduces molecular weight (295.23 g/mol vs. ~380 g/mol for the target compound) and lipophilicity (ClogP ~3.5 vs.
• Trifluoromethyl vs. Morpholine: The 7-CF₃ group in the target compound enhances metabolic stability compared to pyrimidinone analogs (e.g., ), while the 3-morpholinylmethanone improves solubility via hydrogen bonding.